1-(3-methoxy-7-nitro-10H-phenothiazin-10-yl)ethan-1-one
Overview
Description
1-(3-Methoxy-7-nitro-10H-phenothiazin-10-yl)ethan-1-one (MNPE) is an organic compound that has been the subject of numerous scientific studies due to its unique properties. MNPE is a heterocyclic compound composed of a phenothiazine ring and an ethanone group. It is a yellow-orange solid that is soluble in water and ethanol. MNPE has been used in a variety of applications, including as a fluorescent dye, a reagent in organic synthesis, and as a substrate for enzyme assays. In addition, MNPE has been studied for its potential therapeutic applications, such as in the treatment of cancer, Alzheimer’s disease, and Parkinson’s disease.
Mechanism of Action
The mechanism of action of 1-(3-methoxy-7-nitro-10H-phenothiazin-10-yl)ethan-1-one is not fully understood. However, it is believed to act as an antioxidant and to reduce inflammation. It has also been suggested that 1-(3-methoxy-7-nitro-10H-phenothiazin-10-yl)ethan-1-one may act as a tyrosine kinase inhibitor, which may explain its potential therapeutic applications in the treatment of cancer, Alzheimer’s disease, and Parkinson’s disease.
Biochemical and Physiological Effects
1-(3-methoxy-7-nitro-10H-phenothiazin-10-yl)ethan-1-one has been studied for its biochemical and physiological effects. It has been found to be a potent antioxidant and to reduce inflammation. In addition, 1-(3-methoxy-7-nitro-10H-phenothiazin-10-yl)ethan-1-one has been found to have cytotoxic activity against certain cancer cell lines, to inhibit the growth of certain bacteria, and to inhibit the formation of amyloid plaques, which are associated with Alzheimer’s disease.
Advantages and Limitations for Lab Experiments
One of the advantages of 1-(3-methoxy-7-nitro-10H-phenothiazin-10-yl)ethan-1-one is that it is relatively easy to synthesize in the laboratory. In addition, 1-(3-methoxy-7-nitro-10H-phenothiazin-10-yl)ethan-1-one is a fluorescent dye, which makes it useful for detecting the presence of certain proteins. However, 1-(3-methoxy-7-nitro-10H-phenothiazin-10-yl)ethan-1-one is not very stable, and it can be degraded by light and air.
Future Directions
Future research on 1-(3-methoxy-7-nitro-10H-phenothiazin-10-yl)ethan-1-one could focus on its potential therapeutic applications, such as in the treatment of cancer, Alzheimer’s disease, and Parkinson’s disease. In addition, further research could be conducted to better understand the mechanism of action of 1-(3-methoxy-7-nitro-10H-phenothiazin-10-yl)ethan-1-one, as well as to explore its potential as an antioxidant and anti-inflammatory agent. Other areas of research could include the development of more stable derivatives of 1-(3-methoxy-7-nitro-10H-phenothiazin-10-yl)ethan-1-one, as well as the exploration of its potential applications in other areas, such as in the detection of toxins and pollutants.
Synthesis Methods
1-(3-methoxy-7-nitro-10H-phenothiazin-10-yl)ethan-1-one can be synthesized in a multi-step process that involves the condensation of 3-methoxy-7-nitro-10H-phenothiazine with ethyl acetoacetate in the presence of sodium ethoxide to form a Schiff base. This Schiff base is then reduced with sodium borohydride to form 1-(3-methoxy-7-nitro-10H-phenothiazin-10-yl)ethan-1-one.
Scientific Research Applications
1-(3-methoxy-7-nitro-10H-phenothiazin-10-yl)ethan-1-one has been used in a variety of scientific research applications. It has been used as a fluorescent dye to detect the presence of certain proteins, as a reagent in organic synthesis, and as a substrate for enzyme assays. In addition, 1-(3-methoxy-7-nitro-10H-phenothiazin-10-yl)ethan-1-one has been studied for its potential therapeutic applications, such as in the treatment of cancer, Alzheimer’s disease, and Parkinson’s disease.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(3-methoxy-7-nitro-10H-phenothiazin-10-yl)ethan-1-one involves the conversion of 3-methoxy-7-nitro-10H-phenothiazine to the corresponding 1-(3-methoxy-7-nitro-10H-phenothiazin-10-yl)ethan-1-ol, followed by oxidation to the ketone using a suitable oxidizing agent.", "Starting Materials": ["3-methoxy-7-nitro-10H-phenothiazine", "Ethanol", "Sodium borohydride", "Acetic acid", "Sodium hydroxide", "Hydrogen peroxide"], "Reaction": ["Step 1: Reduction of 3-methoxy-7-nitro-10H-phenothiazine to 1-(3-methoxy-7-nitro-10H-phenothiazin-10-yl)ethan-1-ol using sodium borohydride in ethanol", "Step 2: Oxidation of 1-(3-methoxy-7-nitro-10H-phenothiazin-10-yl)ethan-1-ol to 1-(3-methoxy-7-nitro-10H-phenothiazin-10-yl)ethan-1-one using acetic acid and hydrogen peroxide", "Step 3: Purification of the product using sodium hydroxide solution and recrystallization from a suitable solvent."] } | |
CAS RN |
1393520-03-0 |
Molecular Formula |
C15H12N2O4S |
Molecular Weight |
316.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
